Cas no 852369-36-9 (2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide)

• Product Name: 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide
• CAS No: 852369-36-9
• MF: C₂₃H₁₈N₂O₃
• MW: 370.400625705719
• CID: 5983064
• PubChem ID: 7117639
• Update Time: 2025-10-23

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide
• 1H-Indole-3-acetamide, 2-methyl-α-oxo-N-(4-phenoxyphenyl)-
• F0675-0387
• NCGC00294249-01
• 852369-36-9
• AB01293598-01
• AKOS001870243

• Inchi： 1S/C23H18N2O3/c1-15-21(19-9-5-6-10-20(19)24-15)22(26)23(27)25-16-11-13-18(14-12-16)28-17-7-3-2-4-8-17/h2-14,24H,1H3,(H,25,27)
• InChI Key： KQEBZGUBLQTSHP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(=O)C(NC2=CC=C(OC3=CC=CC=C3)C=C2)=O)=C1C

Computed Properties

• Exact Mass: 370.13174244g/mol
• Monoisotopic Mass: 370.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• pka: 10.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide

Comprehensive Overview of 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide (CAS No. 852369-36-9)

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide, with the CAS number 852369-36-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole and phenoxyphenyl moieties, exhibits potential applications in drug discovery and development. Its molecular structure combines a 2-methylindole core with an acetamide linkage, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS No. 852369-36-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends indicate growing interest in indole derivatives, particularly those with acetamide functionalities, due to their diverse biological activities. Researchers are investigating its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current demands for targeted therapies in oncology and immunology.

From a synthetic perspective, 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide is synthesized through multi-step organic reactions, often involving condensation and acylation processes. Its molecular weight and logP value suggest moderate solubility in organic solvents, which is crucial for formulation studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed for characterization and purity assessment.

In the context of drug discovery, this compound's structure-activity relationship (SAR) is a hot topic. The 2-methylindole moiety is known to interact with various biological targets, while the phenoxyphenyl group may enhance membrane permeability. Such features make CAS 852369-36-9 a candidate for high-throughput screening programs, especially in cancer and neurodegenerative disease research.

Environmental and regulatory aspects of 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide are also under scrutiny. While not classified as hazardous, its biodegradation and ecotoxicity profiles are being evaluated to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable and eco-friendly chemical practices.

For researchers seeking custom synthesis or bulk quantities of 852369-36-9, specialized suppliers often provide technical data sheets detailing its storage conditions and handling recommendations. The compound's stability under various pH and temperature conditions is a common query, reflecting practical concerns in laboratory and industrial settings.

In summary, 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide represents a promising scaffold in medicinal chemistry. Its CAS No. 852369-36-9 serves as a key identifier for researchers exploring its therapeutic potential, synthetic routes, and physicochemical properties. As the scientific community continues to investigate indole-based compounds, this molecule is poised to remain a focal point in innovative drug development initiatives.